Cas no 1116589-38-8 (N-(2-methoxyethyl)cyclopropanamine hydrochloride)

• Product Name: N-(2-methoxyethyl)cyclopropanamine hydrochloride
• CAS No: 1116589-38-8
• MF: C₆H₁₄ClNO
• MW: 151.634460926056
• CID: 4572180
• PubChem ID: 67042837
• Update Time: 2025-06-11

N-(2-methoxyethyl)cyclopropanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)cyclopropanamine hydrochloride

• Inchi： 1S/C6H13NO.ClH/c1-8-5-4-7-6-2-3-6;/h6-7H,2-5H2,1H3;1H
• InChI Key： KYPJATSSYIXSSP-UHFFFAOYSA-N
• SMILES： C1(NCCOC)CC1.[H]Cl

N-(2-methoxyethyl)cyclopropanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2-methoxyethyl)cyclopropanamine hydrochloride

N-(2-Methoxyethyl)cyclopropanamine Hydrochloride: An Overview of Its Properties, Applications, and Recent Research

N-(2-Methoxyethyl)cyclopropanamine hydrochloride (CAS No. 1116589-38-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropane ring and methoxyethyl substituent, exhibits a range of interesting properties that make it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular structure of N-(2-methoxyethyl)cyclopropanamine hydrochloride consists of a cyclopropane ring attached to an amine group, which is further substituted with a 2-methoxyethyl group. The presence of the methoxyethyl group imparts additional stability and solubility to the molecule, making it suitable for a variety of chemical reactions and biological assays. The hydrochloride salt form enhances its solubility in aqueous solutions, which is crucial for many pharmaceutical applications.

Recent research has highlighted the potential of N-(2-methoxyethyl)cyclopropanamine hydrochloride in the development of novel therapeutic agents. Studies have shown that this compound can act as a modulator of various biological pathways, including those involved in neurotransmission and cellular signaling. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(2-methoxyethyl)cyclopropanamine hydrochloride exhibits potent activity against certain neurotransmitter receptors, suggesting its potential as a lead compound for the treatment of neurological disorders.

In addition to its biological activity, N-(2-methoxyethyl)cyclopropanamine hydrochloride has been explored for its use in chemical synthesis. Its unique structure makes it an excellent starting material for the synthesis of more complex molecules. Researchers have utilized this compound as a building block in the synthesis of various heterocyclic compounds and bioactive molecules. The ease with which it can be functionalized and modified has made it a popular choice in synthetic organic chemistry.

The physical properties of N-(2-methoxyethyl)cyclopropanamine hydrochloride are also noteworthy. It is a white crystalline solid with a melting point ranging from 145 to 147°C. Its solubility in water is high, making it easy to handle and use in laboratory settings. The compound is stable under normal conditions but should be stored away from strong oxidizing agents to prevent degradation.

Safety considerations are an important aspect when working with any chemical compound. While N-(2-Methoxyethyl)cyclopropanamine hydrochloride is generally considered safe for laboratory use, proper handling and storage practices should be followed to ensure safety. It is recommended to wear appropriate personal protective equipment (PPE) such as gloves and goggles when handling this compound.

In conclusion, N-(2-Methoxyethyl)cyclopropanamine hydrochloride (CAS No. 1116589-38-8) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, combined with its favorable physical properties and biological activity, makes it an attractive candidate for further investigation and development. Ongoing research continues to uncover new possibilities for this compound, highlighting its potential to contribute significantly to the advancement of science and medicine.